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Compound of Interest

Compound Name: 1-Bromo-3-methylpentane

Cat. No.: B1293714 Get Quote

1-Bromo-3-methylpentane: A Technical Guide
This technical guide provides a comprehensive overview of 1-Bromo-3-methylpentane,

tailored for researchers, scientists, and drug development professionals. The document details

its chemical properties, synthesis, and reactivity, with a focus on practical applications in a

laboratory setting.

Core Molecular Information
The fundamental molecular characteristics of 1-Bromo-3-methylpentane are summarized

below.

Parameter Value

Chemical Formula C₆H₁₃Br

Molecular Weight 165.07 g/mol

Synthesis of 1-Bromo-3-methylpentane
A common and reliable method for the synthesis of 1-Bromo-3-methylpentane is through the

nucleophilic substitution of 3-methyl-1-pentanol using phosphorus tribromide (PBr₃). The

general workflow for this synthesis is outlined below.
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Caption: Synthesis workflow for 1-Bromo-3-methylpentane.

Experimental Protocol: Synthesis from 3-Methyl-1-
pentanol

Apparatus Setup: A flame-dried round-bottom flask is equipped with a magnetic stir bar and

a reflux condenser under an inert atmosphere (e.g., Nitrogen).

Reagents: 3-methyl-1-pentanol is dissolved in a suitable anhydrous solvent, such as diethyl

ether or dichloromethane.

Reaction: The flask is cooled in an ice bath, and phosphorus tribromide is added dropwise

with vigorous stirring. The molar ratio of alcohol to PBr₃ is typically 3:1.

Reflux: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then gently refluxed for 1-2 hours to drive the reaction to completion.

Workup: The mixture is cooled, and excess PBr₃ is quenched by the slow addition of water.

The organic layer is separated, washed with a saturated sodium bicarbonate solution, and

then with brine.

Purification: The crude product is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed by rotary evaporation. The final product is purified by fractional

distillation.

Reactivity and Applications
1-Bromo-3-methylpentane is a versatile building block in organic synthesis. Its primary

reactivity involves the carbon-bromine bond, making it an excellent substrate for nucleophilic
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substitution and organometallic reagent formation.

A key application is the formation of a Grignard reagent, which is a powerful tool for creating

new carbon-carbon bonds. This is a fundamental step in the synthesis of more complex

molecules, including potential drug candidates.
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Caption: Formation and utility of the Grignard reagent.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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